2-{6-Amino-5-(4-methylphenyl)-pyrimidin-4-yloxy}ethanol

• CAS No.: 169677-36-5
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 2-[6-amino-5-(4-methylphenyl)pyrimidin-4-yl]oxyethanol
• InChI: InChI=1S/C13H15N3O2/c1-9-2-4-10(5-3-9)11-12(14)15-8-16-13(11)18-7-6-17/h2-5,8,17H,6-7H2,1H3,(H2,14,15,16)
• InChI Key: VYBWOLREYOQAKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=CN=C2OCCO)N

Description

2-{6-Amino-5-(4-methylphenyl)-pyrimidin-4-yloxy}ethanol is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-{6-azido-5-(4-methylphenyl)pyrimidin-4-yloxy}-ethanol (19.6 g), 10% palladium-carbon (50% moist) (4.0 g) and ethanol (240 ml) is subjected to catalytic hydrogenation at room temperature under hydrogen atmosphere (1 atm) for one hour. The catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure. The residue is recrystallized from ethyl acetate/n-hexane to give 2-{6-amino-5-(4-methylphenyl)pyrimidin-4-yloxy}ethanol (15.9 g).

Synthesis routes and methods II

Procedure details

A mixture of 6-chloro-5-(4-methylphenyl)pyrimidin-4-amine (500 mg), ethylene glycol (10 ml) and sodium hydride (60% dispersion-type, 0.46 g) is reacted at 70° C. for two hours, and reacted at 90° C. for five hours. The mixture is treated with saturated aqueous ammonium chloride solution, and extracted with ethyl acetate. The ethyl acetate layer is washed, dried, and evaporated to remove the solvent. The residue is crystallized from hexane/ethyl acetate to give 2-{6-amino-5-(4-methylphenyl)pyrimidin-4-yloxy}-ethanol (422 mg).

Synthesis routes and methods III

Procedure details

A mixture of 4-amino-6-chloro-5-(4-methylphenyl)pyrimidine (500 mg), ethylene glycol (10 ml) and sodium hydride (60% dispersion, 0.46 g) is reacted at 70° C. for two hours, and then reacted at 90° C. for five hours. The reaction mixture is treated with a saturated ammonium chloride solution, and extracted with ethyl acetate. The ethyl acetate layer is washed, dried, and evaporated under reduced pressure to remove the solvent. The residue is crystallized from hexane-ethyl acetate to give 2-{6-amino-5-(4-methylphenyl)-pyrimidin-4-yloxy}ethanol (422 mg).